Cas no 1824820-05-4 (Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate)

• Product Name: Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate
• CAS No: 1824820-05-4
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5939851
• PubChem ID: 91756978
• Update Time: 2025-11-05

Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate
• ETHYL (2E)-3-(2-FLUORO-5-METHYLPHENYL)PROP-2-ENOATE
• EN300-1453855
• 1824820-05-4

• Inchi： 1S/C12H13FO2/c1-3-15-12(14)7-5-10-8-9(2)4-6-11(10)13/h4-8H,3H2,1-2H3
• InChI Key： KEWRZVAYJLEMSN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=CC1=CC(C)=CC=C1F

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 286.9±25.0 °C(Predicted)

Additional information on Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate

Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate: A Comprehensive Overview

Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate, with the CAS number 1824820-05-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of acrylic acid, modified with a fluorinated aromatic substituent. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, making it a valuable component in various chemical applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern materials science. Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate has been explored for its potential in polymer synthesis, where its ability to form cross-linked networks has shown promise in creating high-performance materials. The methyl group attached to the aromatic ring further enhances the compound's stability and reactivity, making it a versatile building block for advanced materials.

In terms of synthesis, Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate is typically prepared through a combination of Friedel-Crafts acylation and subsequent esterification reactions. The Friedel-Crafts reaction is a well-established method for introducing acyl groups onto aromatic rings, and its application here ensures the precise placement of the substituents. The resulting product is then subjected to esterification to yield the final compound. This synthetic pathway is both efficient and scalable, making it suitable for industrial applications.

The physical and chemical properties of Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate are highly dependent on its molecular structure. The fluorine atom imparts a degree of electron-withdrawing character to the aromatic ring, which influences the compound's reactivity and solubility. Additionally, the ester group contributes to its ability to form hydrogen bonds, which is crucial for its performance in polymer systems.

Recent research has focused on the application of Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate in the development of stimuli-responsive polymers. These polymers are capable of undergoing reversible changes in their physical properties in response to external stimuli such as temperature or pH. The compound's ability to act as a cross-linking agent has been particularly valuable in this context, enabling the creation of materials with tunable mechanical properties.

Furthermore, Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate has shown potential in drug delivery systems. Its biocompatibility and controlled degradation properties make it an attractive candidate for encapsulating and releasing therapeutic agents. Studies have demonstrated that polymers derived from this compound can be tailored to release drugs at specific rates, offering new possibilities in personalized medicine.

In conclusion, Ethyl 3-(2-fluoro-5-methylphenyl)-2-propenoate is a multifaceted compound with applications spanning polymer science, materials engineering, and drug delivery. Its unique combination of electronic properties and reactivity positions it as a key player in the development of next-generation materials. As research continues to uncover new uses for this compound, its role in advancing technological and medical frontiers will undoubtedly grow.